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Compound of Interest

Compound Name: 4-Methyldecane

Cat. No.: B1670055

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyldecane (CAS No. 2847-
72-5), a branched alkane with increasing significance in various scientific fields. This document
consolidates its chemical and physical properties, synthesis methodologies, biological
activities, and applications, presenting the information in a structured format for easy reference
and use in a laboratory and research setting.

Physicochemical and Spectroscopic Data

4-Methyldecane is a branched-chain alkane consisting of a decane backbone with a methyl
group at the fourth carbon position. Its branched structure influences its physical properties,
such as a lower boiling point compared to its linear isomer, n-undecane.

Table 1: Physicochemical Properties of 4-Methyldecane
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Property Value Source
CAS Number 2847-72-5

Molecular Formula Ci11H24

Molecular Weight 156.31 g/mol

Boiling Point ~174 - 187.9 °C at 760 mmHg

Melting Point -92 °C

Density ~0.7 - 0.7385 g/cm?3 at 20°C

Flash Point 49.4 °C (121.0 °F)

Vapor Pressure

0.869 - 0.9 mmHg at 25°C

Water Solubility

0.2971 mg/L at 25 °C

(estimated)

logP (o/w) 5.9 - 6.42 (estimated)
Appearance Colorless liquid
Odor Pungent, acrid

Spectroscopic analysis is crucial for the unambiguous identification and characterization of 4-

Methyldecane.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H and 13C NMR are essential for

confirming the carbon skeleton and the precise location of the methyl branch. Specific

chemical shifts in 33C NMR, particularly around & 20-25 ppm, are indicative of methyl

branches.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is vital for determining

the molecular weight and assessing the purity of the compound. The NIST Chemistry

WebBook provides reference mass spectra for 4-methyldecane.

« Infrared (IR) Spectroscopy: While less specific for saturated alkanes, IR spectroscopy can

confirm the presence of C-H bonds and the absence of other functional groups.
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Synthesis and Reactivity

Several synthetic routes are available for the preparation of 4-Methyldecane, each with its own
advantages in terms of yield, purity, and cost.

Table 2: Comparative Analysis of Synthetic Methods for 4-Methyldecane

Method Yield (%) Purity (%) Relative Cost Reference
Halogenation-
_ 65-75 90-95 Low
Reduction
Grignard
) 80-85 85-90 Moderate
Reaction
Catalytic )
_ 95-99 >99 High
Hydrogenation
Catalytic ] ]
) Variable Variable Moderate
Pyrolysis

The reactivity of 4-Methyldecane is characteristic of alkanes, primarily involving free-radical
reactions.

« Oxidation: Can be oxidized to alcohols, aldehydes, or carboxylic acids using strong oxidizing
agents.

¢ Substitution: Undergoes halogenation (e.g., with Clz or Brz) in the presence of UV light or
heat to form halogenated alkanes.

o Combustion: Reacts with oxygen to produce carbon dioxide and water.

Below is a generalized workflow for the synthesis and purification of 4-Methyldecane.
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Synthesis Stage

Select Precursors
(e.g., 4-Chloromethyldecane)

y

Perform Reaction
(e.g., Reduction with Zn/NH4CI)

i Metabolic Pathway of 4-Methyldecane

4-Methyldecane

Quench Reaction

ytochrome P450
Crude Product (Oxidation)

Purification & Analysis Hydroxylated Metabolite

(Alcohol)
Solvent Extraction
xidation
i Oxidized Metabolite
Fractional Distillation (Ketone)

(to separate isomers)

i Conjugation

Characterization
(GC-MS, NMR)

Conjugated Metabolite

Purified 4-Methyldecane

Final Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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